
Application Note: Synthesis of α-
Bromohexanoic Acid via Radical Bromination

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Bromohexanoic acid

CAS No.: 61222-82-0

Cat. No.: B14571254

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed experimental protocol for the synthesis of α-bromohexanoic

acid from hexanoic acid using a radical bromination reaction, specifically the Hell-Volhard-

Zelinsky (HVZ) reaction. This method is a cornerstone of organic synthesis, enabling the

introduction of a bromine atom at the α-position of a carboxylic acid. The resulting α-halo acid

is a versatile intermediate for the synthesis of various organic compounds, including amino

acids and other functionalized molecules relevant to drug development.

Introduction
The α-bromination of carboxylic acids is a fundamental transformation in organic chemistry.

The Hell-Volhard-Zelinsky (HVZ) reaction provides a reliable method for this conversion,

proceeding through a radical mechanism involving the formation of an acyl bromide

intermediate. This intermediate readily enolizes, allowing for selective bromination at the α-

carbon. The subsequent hydrolysis of the α-bromo acyl bromide yields the desired α-bromo
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carboxylic acid. This application note details a robust protocol for the synthesis of 2-

bromohexanoic acid, a key building block in various synthetic pathways.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the radical bromination of

hexanoic acid to produce 2-bromohexanoic acid.

Parameter Value Reference

Reactants

Hexanoic Acid 0.100 mole (11.6 g) [1]

Thionyl Chloride 0.394 mole (46.9 g, 28.8 mL) [1]

N-Bromosuccinimide (NBS) 0.120 mole (21.4 g) [1]

Catalyst

48% Hydrogen Bromide 7 drops [1]

Solvent

Carbon Tetrachloride 10 mL + 50 mL [1]

Reaction Conditions

Acyl Chloride Formation 65°C for 30 minutes [1]

Bromination
70°C for 10 minutes, then

85°C for ~1.5 hours
[1]

Work-up & Purification

Base for Neutralization
Saturated Sodium Bicarbonate

Solution (~115 mL)
[1]

Extraction Solvent Chloroform (3 x 30 mL) [1]

Product Yield

Crude 2-Bromohexanoic Acid 9.36 g [1]
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Experimental Protocol
This protocol is adapted from established literature procedures for the Hell-Volhard-Zelinsky

reaction.[1][2][3]

3.1. Materials and Equipment

Reagents: Hexanoic acid (≥99%), thionyl chloride (≥99%), N-bromosuccinimide (NBS)

(≥98%), carbon tetrachloride (CCl₄) (ACS grade), 48% hydrobromic acid (HBr), saturated

aqueous sodium bicarbonate (NaHCO₃) solution, concentrated hydrochloric acid (HCl),

anhydrous magnesium sulfate (MgSO₄), chloroform (CHCl₃).

Equipment: 200 mL round-bottomed flask, magnetic stirrer and stir bar, reflux condenser with

a drying tube, heating mantle or oil bath, dropping funnel, separatory funnel, rotary

evaporator, standard laboratory glassware.

3.2. Procedure

Caution: This reaction should be performed in a well-ventilated fume hood as it evolves toxic

and corrosive vapors of hydrogen chloride, bromine, and thionyl chloride.[1]

Acyl Chloride Formation:

To a 200 mL round-bottomed flask equipped with a magnetic stir bar, add hexanoic acid

(11.6 g, 0.100 mole) and carbon tetrachloride (10 mL).[1]

In the fume hood, carefully add thionyl chloride (46.9 g, 28.8 mL, 0.394 mole) to the

solution.[1]

Attach a reflux condenser fitted with a drying tube to the flask.

Heat the solution with stirring in an oil bath at 65°C for 30 minutes.[1]

After 30 minutes, remove the flask from the oil bath and allow it to cool to room

temperature.

α-Bromination:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://orgsyn.org/demo.aspx?prep=CV6P0190
https://communities.acs.org/t5/Ask-An-ACS-Chemist/Hell-Volhard-Zelinsky-Reaction/td-p/98029
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.04%3A_Alpha_Bromination_of_Carboxylic_Acids
https://orgsyn.org/demo.aspx?prep=CV6P0190
https://orgsyn.org/demo.aspx?prep=CV6P0190
https://orgsyn.org/demo.aspx?prep=CV6P0190
https://orgsyn.org/demo.aspx?prep=CV6P0190
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14571254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To the reaction mixture, add finely powdered N-bromosuccinimide (21.4 g, 0.120 mole),

additional carbon tetrachloride (50 mL), and 7 drops of 48% hydrogen bromide.[1]

Heat the flask to 70°C for 10 minutes.[1]

Increase the temperature of the oil bath to 85°C and continue heating until the color of the

reaction mixture turns light yellow (approximately 1.5 hours).[1]

Cool the reaction mixture to room temperature.

Work-up and Isolation:

Remove the carbon tetrachloride and excess thionyl chloride under reduced pressure

using a rotary evaporator.[1]

Cool the flask containing the crude product to approximately 10°C in an ice bath.

Place 115 mL of a saturated aqueous sodium hydrogen carbonate solution into a dropping

funnel.

Slowly add the sodium hydrogen carbonate solution to the cooled flask over a period of

about 45 minutes with stirring.[1]

After the addition is complete, acidify the mixture with concentrated hydrochloric acid. An

organic layer will form.[1]

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer three times with 30 mL portions of chloroform.[1]

Combine all the organic extracts and dry them over anhydrous magnesium sulfate.[1]

Filter the solution to remove the drying agent and remove the solvent under reduced

pressure to yield crude 2-bromohexanoic acid as a colorless liquid.[1]

Diagrams
4.1. Reaction Mechanism
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The following diagram illustrates the key steps in the Hell-Volhard-Zelinsky reaction for the

bromination of hexanoic acid. The reaction proceeds through the formation of an acyl bromide,

followed by enolization and subsequent α-bromination.[3][4][5]

Hexanoic Acid

Hexanoyl Bromide

1. Acyl Halide Formation

PBr₃

Acyl Bromide Enol2. Enolization

α-Bromohexanoyl Bromide

3. α-Bromination

Br₂
2-Bromohexanoic Acid

4. Hydrolysis

H₂O (Work-up)

Click to download full resolution via product page

Caption: Mechanism of the Hell-Volhard-Zelinsky Reaction.

4.2. Experimental Workflow

The following diagram outlines the experimental workflow for the synthesis of 2-bromohexanoic

acid.
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Start: Hexanoic Acid in CCl₄

Add Thionyl Chloride

Heat to 65°C for 30 min

Cool to Room Temperature

Add NBS, CCl₄, and HBr

Heat to 70°C (10 min), then 85°C (~1.5 h)

Cool to Room Temperature

Remove Volatiles (Rotary Evaporator)

Aqueous Work-up:
1. Cool to 10°C

2. Add NaHCO₃ soln.
3. Acidify with HCl

Extract with Chloroform

Dry Organic Layer (MgSO₄)

Remove Solvent (Rotary Evaporator)

Product: 2-Bromohexanoic Acid
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Caption: Workflow for the Synthesis of 2-Bromohexanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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